Cas no 1352723-53-5 (1-(2-amino-4-chloro-5-iodo-phenyl)-2-(3,5-dimethyl-phenyl)-ethanone)

• Product Name: 1-(2-amino-4-chloro-5-iodo-phenyl)-2-(3,5-dimethyl-phenyl)-ethanone
• CAS No: 1352723-53-5
• MF: C₁₆H₁₅ClINO
• MW: 399.653875589371
• CID: 1028568
• PubChem ID: 71711031
• Update Time: 2025-06-08

1-(2-amino-4-chloro-5-iodo-phenyl)-2-(3,5-dimethyl-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-4-chloro-5-iodophenyl)-2-(3,5-dimethylphenyl)ethanone
• G12024
• 1352723-53-5
• 1-(2-Amino-4-chloro-5-iodophenyl)-2-(3,5-dimethylphenyl)ethan-1-one
• DTXSID80856724
• 1-(2-amino-4-chloro-5-iodo-phenyl)-2-(3,5-dimethyl-phenyl)-ethanone

• Inchi： 1S/C16H15ClINO/c1-9-3-10(2)5-11(4-9)6-16(20)12-7-14(18)13(17)8-15(12)19/h3-5,7-8H,6,19H2,1-2H3
• InChI Key： QEQZBIKRXZDEEG-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1)C(CC1C=C(C)C=C(C)C=1)=O)N)Cl

Computed Properties

• Exact Mass: 398.98869g/mol
• Monoisotopic Mass: 398.98869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-(2-amino-4-chloro-5-iodo-phenyl)-2-(3,5-dimethyl-phenyl)-ethanone

Introduction to 1-(2-amino-4-chloro-5-iodo-phenyl)-2-(3,5-dimethyl-phenyl)-ethanone (CAS No. 1352723-53-5) and Its Emerging Applications in Chemical Biology

The compound 1-(2-amino-4-chloro-5-iodo-phenyl)-2-(3,5-dimethyl-phenyl)-ethanone, identified by the CAS number 1352723-53-5, represents a structurally unique entity within the realm of organic chemistry. Its molecular framework, characterized by a phenyl ring substituted with amino, chloro, and iodo groups, alongside a ketone moiety linked to a dimethyl-substituted phenyl ring, positions it as a versatile scaffold for pharmaceutical and biochemical investigations. This introduction delves into the compound's structural attributes, its potential applications in medicinal chemistry, and its relevance to contemporary research trends.

Structurally speaking, the presence of both electron-withdrawing (chloro and iodo substituents) and electron-donating (amino group) elements on the aromatic ring imparts a rich reactivity profile to 1-(2-amino-4-chloro-5-iodo-phenyl)-2-(3,5-dimethyl-phenyl)-ethanone. The iodo group, in particular, serves as a valuable handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, enabling the introduction of diverse aryl or vinyl moieties. This modularity is highly advantageous in drug discovery pipelines where diversification of the pharmacophore is often required to optimize potency and selectivity.

The dimethyl substituents on the second phenyl ring contribute to steric bulk and may influence the compound's solubility and metabolic stability. Such structural features are frequently explored in medicinal chemistry to modulate pharmacokinetic properties. Moreover, the ketone group can participate in various chemical transformations, including condensation reactions with hydrazines or aldehydes to form Schiff bases, which have been extensively studied for their biological activities ranging from antimicrobial to anticancer effects.

In recent years, there has been a growing interest in exploiting heterocyclic systems for therapeutic applications. While 1-(2-amino-4-chloro-5-iodo-phenyl)-2-(3,5-dimethyl-phenyl)-ethanone does not inherently contain a heterocycle, its phenyl-based scaffold can be readily extended or modified to incorporate nitrogen-containing heterocycles—such as pyridines or quinolines—which are prevalent in many bioactive molecules. For instance, palladium-catalyzed coupling reactions could be employed to introduce nitrogen atoms at strategic positions within the molecule, potentially enhancing interactions with biological targets.

The compound's relevance extends to the field of computational chemistry and molecular modeling. The distinct electronic and steric properties arising from its substituents make it an interesting candidate for virtual screening campaigns aimed at identifying novel inhibitors or agonists of enzyme targets. High-throughput docking studies could be performed to evaluate how 1-(2-amino-4-chloro-5-iodo-phenyl)-2-(3,5-dimethyl-phenyl)-ethanone interacts with proteins such as kinases or transcription factors implicated in diseases like cancer or inflammatory disorders. Such computational approaches are increasingly integral to modern drug discovery workflows.

Experimental validation of computational predictions is crucial for advancing promising candidates into clinical development. Preliminary biological assays could focus on assessing the compound's ability to modulate pathways relevant to neurological disorders or metabolic diseases. For example, its interaction with receptor tyrosine kinases (RTKs) could be explored given that aberrant signaling through these kinases is implicated in various cancers. Additionally, its potential effects on enzymes involved in neurotransmitter synthesis or degradation warrant investigation in models of neurodegenerative diseases.

The synthesis of 1-(2-amino-4-chloro-5-iodo-phenyl)-2-(3,5-dimethyl-phenyl)-ethanone presents an interesting synthetic challenge due to the presence of multiple functional groups that may require selective manipulation. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions would likely be employed early in the synthetic sequence to establish connectivity between aromatic rings while preserving sensitive functional handles like the amino group. Protecting group strategies may also be necessary to prevent unwanted side reactions during multi-step syntheses.

The development of novel synthetic methodologies is an ongoing pursuit in organic chemistry research. The preparation of complex molecules like 1-(2-amino-4-chloro-5-iodo-phenyl)-2-(3,5-dimethyl-phenyl)-ethanone offers opportunities to innovate synthetic protocols that could streamline access not only to this specific compound but also to related derivatives. Such advancements contribute significantly to reducing costs and improving yields in pharmaceutical manufacturing processes—a critical consideration for translating laboratory discoveries into viable therapeutics.

Ethical considerations are paramount when conducting research involving potentially bioactive compounds. While this introduction focuses on the chemical attributes of 1-(2-amino-4-chloro-5-iodo-phenyl)-2-(3,5-dimethyl-phenyl)-ethanone, it is essential that any subsequent biological evaluation adheres strictly to regulatory guidelines governing nonclinical testing and human safety assessments before progression toward clinical trials. Collaborative efforts between chemists and biologists ensure that promising chemical entities are developed responsibly.

Looking ahead, the continued exploration of novel scaffolds like those represented by 1-(2-amino-4-chloro-5-iodo-pheno l)-2-(3 , 5 -dimethyl - phen yl ) - ethano ne will remain central to innovation in chemical biology. Advances in synthetic chemistry coupled with high-resolution structural biology techniques will enable researchers to design increasingly sophisticated molecules with tailored biological activities. The integration of interdisciplinary approaches—combining expertise from organic synthesis , medicinal chemistry , pharmacology , and computational science—will be key to unlocking new therapeutic opportunities.